Cas no 138149-78-7 (2-Pyrrolidinemethanol, 3-methyl-, cis-)

• Product Name: 2-Pyrrolidinemethanol, 3-methyl-, cis-
• CAS No: 138149-78-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD32716793
• CID: 3719107
• PubChem ID: 66599997
• Update Time: 2025-10-25

2-Pyrrolidinemethanol, 3-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol, 3-methyl-, cis-
• cis-(3-Methyl-pyrrolidin-2-yl)-methanol
• [(2S,3R)-3-methylpyrrolidin-2-yl]methanol
• 138149-78-7
• SCHEMBL114614

• MDL： MFCD32716793
• Inchi： 1S/C6H13NO/c1-5-2-3-7-6(5)4-8/h5-8H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： STWLHKFAJXALLT-PHDIDXHHSA-N
• SMILES： N1CC[C@@H](C)[C@H]1CO

Computed Properties

• Exact Mass: 115.099714038Da
• Monoisotopic Mass: 115.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-Pyrrolidinemethanol, 3-methyl-, cis-

Recent Advances in the Study of 2-Pyrrolidinemethanol, 3-methyl-, cis- (CAS: 138149-78-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Pyrrolidinemethanol, 3-methyl-, cis- (CAS: 138149-78-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This chiral pyrrolidine derivative is of particular interest because of its structural versatility and its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

One of the most notable advancements in the study of 2-Pyrrolidinemethanol, 3-methyl-, cis- is its application in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. Researchers have successfully utilized this compound to develop analogs that exhibit enhanced binding affinity and selectivity for GABA_A receptor subtypes. These findings, published in the Journal of Medicinal Chemistry, highlight the compound's potential in the treatment of anxiety and epilepsy, where GABAergic signaling plays a critical role.

In addition to its role in CNS drug development, 2-Pyrrolidinemethanol, 3-methyl-, cis- has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for novel antibiotics.

Another significant area of research involves the use of 2-Pyrrolidinemethanol, 3-methyl-, cis- in asymmetric synthesis. Its chiral structure makes it a valuable building block for the preparation of enantiomerically pure compounds. Recent work published in Tetrahedron: Asymmetry has shown that this compound can be efficiently employed in catalytic asymmetric hydrogenation reactions, yielding high enantioselectivity and paving the way for more sustainable and cost-effective synthetic routes.

Despite these promising developments, challenges remain in the large-scale production and optimization of 2-Pyrrolidinemethanol, 3-methyl-, cis-. Researchers are actively exploring greener synthetic methodologies and improved purification techniques to address these issues. A recent review in Chemical Reviews underscores the importance of advancing these efforts to fully realize the compound's potential in industrial and pharmaceutical applications.

In conclusion, the ongoing research on 2-Pyrrolidinemethanol, 3-methyl-, cis- (CAS: 138149-78-7) underscores its multifaceted role in chemical biology and drug discovery. From its applications in CNS therapeutics and antimicrobial agents to its utility in asymmetric synthesis, this compound continues to be a focal point of innovation. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic repertoire, solidifying its place in the pharmaceutical landscape.